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Compound of Interest

Compound Name:
Bis(2-chlorophenyl)-

bromomethane

Cat. No.: B188799 Get Quote

CAS Number: 200868-49-1

Molecular Formula: C₁₃H₉BrCl₂

This technical guide addresses the available information on Bis(2-chlorophenyl)-
bromomethane, a halogenated derivative of diphenylmethane. Due to the limited availability of

specific experimental data for this compound in publicly accessible scientific literature, this

document also provides a broader context based on related chemical structures and general

synthetic methodologies.

Identifiers and Chemical Properties
A critical first step in the study of any chemical compound is the accurate identification and

characterization of its fundamental properties.

Table 1: Identifiers for Bis(2-chlorophenyl)-bromomethane
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Identifier Value

CAS Number 200868-49-1

Molecular Formula C₁₃H₉BrCl₂

IUPAC Name
1-(bromomethyl)-2-chloro-benzene; 1-chloro-2-

(chloromethyl)benzene; 2-chlorobenzyl chloride

Note: Detailed experimental data on the physical and chemical properties such as melting

point, boiling point, and solubility for Bis(2-chlorophenyl)-bromomethane are not readily

available in the cited literature. Researchers would need to perform experimental determination

for these values.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Bis(2-chlorophenyl)-
bromomethane is not available in the searched literature, general methods for the synthesis of

diarylmethanes can provide a foundational approach. The synthesis of structurally similar

compounds often involves Friedel-Crafts reactions or palladium-catalyzed cross-coupling

reactions.

A potential synthetic pathway could involve the reaction of 2-chlorobenzyl bromide with 2-

chlorotoluene in the presence of a Lewis acid catalyst. Alternatively, a Grignard reagent derived

from 2-chlorobenzyl chloride could be reacted with another molecule of 2-chlorobenzyl chloride

in the presence of a suitable catalyst.

Logical Workflow for a Potential Synthesis:
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Potential Synthetic Workflow for Bis(2-chlorophenyl)-bromomethane
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Caption: A potential multi-step synthesis of Bis(2-chlorophenyl)-bromomethane.
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Applications in Research and Drug Development
The utility of Bis(2-chlorophenyl)-bromomethane in drug development and scientific research

is not well-documented. However, the diphenylmethane scaffold is a common structural motif in

medicinal chemistry. Compounds containing this core structure have been investigated for a

variety of therapeutic applications, including as antagonists for various receptors and as

enzyme inhibitors. The presence of halogen atoms can significantly influence the

pharmacokinetic and pharmacodynamic properties of a molecule, potentially enhancing its

metabolic stability, lipophilicity, and binding affinity.

Safety and Handling
Specific toxicology and safety data for Bis(2-chlorophenyl)-bromomethane are not available.

However, based on the general reactivity of benzylic bromides and chlorinated aromatic

compounds, it should be handled with caution. It is likely to be an irritant to the skin, eyes, and

respiratory tract. Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. All work should be

conducted in a well-ventilated fume hood.

Conclusion
Bis(2-chlorophenyl)-bromomethane, identified by CAS number 200868-49-1, is a compound

for which detailed technical information is scarce in the public domain. While its basic identifiers

are known, a comprehensive understanding of its chemical and physical properties, a validated

synthesis protocol, and its potential applications require further experimental investigation.

Researchers and drug development professionals interested in this compound will need to rely

on general principles of organic chemistry and medicinal chemistry to guide their work. The

information provided in this guide serves as a starting point for such endeavors, highlighting the

current knowledge gaps and suggesting potential avenues for exploration.

To cite this document: BenchChem. [An In-depth Technical Guide on Bis(2-chlorophenyl)-
bromomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188799#bis-2-chlorophenyl-bromomethane-cas-
number-and-identifiers]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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